Cas no 1564520-25-7 (1,1-difluoro-3-(propan-2-yloxy)propan-2-one)

• Product Name: 1,1-difluoro-3-(propan-2-yloxy)propan-2-one
• CAS No: 1564520-25-7
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• CID: 5823024
• PubChem ID: 112574218
• Update Time: 2025-11-01

1,1-difluoro-3-(propan-2-yloxy)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(propan-2-yloxy)propan-2-one
• EN300-1932622
• 1564520-25-7

• Inchi： 1S/C6H10F2O2/c1-4(2)10-3-5(9)6(7)8/h4,6H,3H2,1-2H3
• InChI Key： MIRZSJYXCLAXPY-UHFFFAOYSA-N
• SMILES： FC(C(COC(C)C)=O)F

Computed Properties

• Exact Mass: 152.06488588g/mol
• Monoisotopic Mass: 152.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,1-difluoro-3-(propan-2-yloxy)propan-2-one

Introduction to 1,1-difluoro-3-(propan-2-yloxy)propan-2-one (CAS No. 1564520-25-7) and Its Emerging Applications in Chemical Biology

The compound 1,1-difluoro-3-(propan-2-yloxy)propan-2-one (CAS No. 1564520-25-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of a difluoro group and an alkoxy substituent, make it a compelling candidate for further exploration in drug discovery and molecular design. This introduction delves into the compound's chemical properties, its synthetic pathways, and its relevance to contemporary research advancements.

At the heart of the compound's interest lies its molecular framework. The difluoro substitution on the central carbon atom introduces a region of high electron density, which can be exploited for interactions with biological targets. This electronic feature, combined with the polar nature of the propan-2-yloxy group, allows for versatile applications in medicinal chemistry. The compound's ability to engage with biological systems through hydrogen bonding and dipole-dipole interactions has been a focus of recent studies.

Recent research has highlighted the utility of fluorinated compounds in enhancing metabolic stability and binding affinity in drug molecules. The difluoro group in 1,1-difluoro-3-(propan-2-yloxy)propan-2-one is particularly noteworthy for its role in modulating these properties. Studies have demonstrated that fluorine atoms can significantly influence the pharmacokinetic behavior of drug candidates by affecting lipophilicity and metabolic pathways. This has spurred interest in developing new synthetic strategies to incorporate fluorine atoms into biologically active molecules.

The synthesis of 1,1-difluoro-3-(propan-2-yloxy)propan-2-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. One common approach involves the condensation of ethyl 3-hydroxybutanoate with fluoroacetic acid derivatives, followed by subsequent functionalization to introduce the propan-2-yloxy group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of production processes.

In the context of drug discovery, this compound has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The structural motif present in 1,1-difluoro-3-(propan-2-yloxy)propan-2-one is reminiscent of several known bioactive scaffolds, suggesting its utility in generating novel therapeutic agents. For instance, modifications at the difluoro and alkoxy positions could lead to derivatives with enhanced binding affinity to target proteins or enzymes.

One particularly exciting area of research involves the use of this compound as a precursor for fluorinated heterocycles, which are known for their broad spectrum of biological activities. Heterocyclic compounds form the backbone of many FDA-approved drugs, and fluorine-containing derivatives often exhibit improved pharmacological profiles. The reactivity of 1,1-difluoro-3-(propan-2-yloxy)propan-2-one makes it an attractive building block for constructing such heterocycles through cyclization reactions.

The role of computational chemistry in designing and optimizing derivatives of 1,1-difluoro-3-(propan-2-yloxy)propan-2-one cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding modes and interactions with biological targets before conducting wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error synthesis. Recent developments in machine learning algorithms have further enhanced the accuracy of these predictions.

Another emerging application lies in the field of materials science, where fluorinated compounds are being explored for their unique material properties. The electronic effects introduced by fluorine atoms can influence material characteristics such as conductivity and thermal stability. While this application is still nascent compared to pharmaceuticals, it holds promise for developing advanced materials with tailored functionalities.

The safety profile of 1,1-difluoro-3-(propan-2-yloxy)propan-2-one is another critical aspect that warrants discussion. While not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Standard laboratory practices such as personal protective equipment (PPE) and fume hoods are recommended when working with this compound.

In conclusion, 1,1-difluoro-3-(propan-2-yloxy)propan-2-one (CAS No. 1564520-25) represents a versatile molecule with significant potential across multiple domains of chemical biology and materials science. Its unique structural features make it an attractive candidate for further exploration in drug discovery, pharmacokinetic optimization, and advanced material development. As research continues to uncover new applications, this compound is poised to play an increasingly important role in scientific innovation.